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Introduction

Dichlorotriphenylphosphorane, with the chemical formula (CeHs)3PClz, is a highly versatile
organophosphorus compound widely employed as a chlorinating agent in organic synthesis.[1]
Abbreviated as PhsPClz, this reagent is instrumental in a variety of chemical transformations,
including the conversion of alcohols and ethers to their corresponding alkyl chlorides, the
cleavage of epoxides to vicinal dichlorides, and the transformation of carboxylic acids into acyl
chlorides.[1][2] Its utility is particularly pronounced in the synthesis of sensitive molecules
where mild reaction conditions are paramount. This guide provides an in-depth overview of its
chemical identity, physical properties, synthesis, and key reaction mechanisms and protocols.

Chemical Identity

o |[UPAC Name: dichloro(triphenyl)-A>-phosphane[1][3]
o CAS Number: 2526-64-9[3][4][5]
e Molecular Formula: C1sH1sCI2P[3][4][5]

» Molecular Weight: 333.19 g/mol [1][3][5]
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 Structure: In polar solvents, it exists as an ionic phosphonium salt, [PhsPCI]*Cl~, while in
non-polar solvents, it adopts a trigonal bipyramidal molecular structure.[1]

Common Synonyms:

o Triphenylphosphine dichloride[3][4][5]

o Triphenyldichlorophosphorane[2][3][4][6]

e Phosphorane, dichlorotriphenyl-[2][3]

e Chlorotriphenylphosphonium chloride[2][6]
¢ Dichlorotriphenyl-lambda5-phosphane[3][4]

Physicochemical Properties

The physical and chemical properties of dichlorotriphenylphosphorane are summarized in
the table below. It is a moisture-sensitive, white crystalline solid.[2][6]

Property Value Reference
Melting Point 85 °C (decomposes) [415]
Appearance White crystalline solid [6]

Soluble in CCla, CH2Cl2, DMF,
MeCN, pyridine; Slightly

Solubility soluble in ether, THF, PhMe; [5][6]
Insoluble in petroleum ether.

Reacts with water.

N Moisture-sensitive; very
Stability ] ] [2][6]
hygroscopic solid.

Synthesis and Handling

Experimental Protocol: Synthesis of Dichlorotriphenylphosphorane
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Dichlorotriphenylphosphorane is typically prepared fresh just before use by the reaction of
triphenylphosphine with chlorine gas.[1][6]

Materials:

o Triphenylphosphine (PhsP)

e Chlorine (Cl2)

e Anhydrous solvent (e.g., carbon tetrachloride, acetonitrile)

Procedure:

Dissolve triphenylphosphine in a dry, inert solvent in a flame-dried flask under an inert
atmosphere (e.g., nitrogen or argon).

e Cool the solution in an ice bath.

o Slowly bubble a stoichiometric amount of chlorine gas through the solution with vigorous
stirring.

e The product, dichlorotriphenylphosphorane, will precipitate from the solution.

The resulting slurry can often be used directly in subsequent reactions.

Handling Precautions: Dichlorotriphenylphosphorane is highly moisture-sensitive and should
be handled under anhydrous conditions.[2] It may cause severe skin and eye injury.[1]
Appropriate personal protective equipment, including gloves and safety glasses, should be
worn. All manipulations should be performed in a well-ventilated fume hood.

Key Reactions and Mechanisms
Conversion of Alcohols to Alkyl Chlorides (Appel
Reaction)

The Appel reaction is a widely used method for converting primary and secondary alcohols to
the corresponding alkyl chlorides under mild conditions, using triphenylphosphine and a
chlorine source like carbon tetrachloride or N-chlorosuccinimide.[7][8]
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Dichlorotriphenylphosphorane is a key intermediate in this transformation.[9] The reaction
generally proceeds with an inversion of stereochemistry at the reacting carbon center,
characteristic of an Sn2 mechanism.[7][8][10] For tertiary alcohols, the reaction may proceed
via an Sn1 pathway.[8]

Experimental Protocol: General Procedure for the Appel Reaction
Materials:

e Alcohol

o Triphenylphosphine (PPhs)

o Carbon tetrachloride (CCla) or other suitable chlorine source

e Anhydrous solvent (e.g., acetonitrile, dichloromethane)
Procedure:

» To a solution of the alcohol and a slight excess of triphenylphosphine in an anhydrous
solvent, add the chlorine source dropwise at room temperature.

e The reaction mixture is stirred until the starting alcohol is consumed (monitored by TLC).
e The solvent is removed under reduced pressure.

e The crude product is purified by column chromatography to separate the alkyl chloride from
the triphenylphosphine oxide byproduct.

Mechanism of the Appel Reaction

The reaction begins with the formation of the dichlorotriphenylphosphorane intermediate,
which then reacts with the alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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